Gilvocarcin E

• Molecular Formula: C27H28O9
• Molecular Weight: 496.5 g/mol
• InChI: InChI=1S/C27H28O9/c1-5-12-8-15-19(17(9-12)33-3)14-10-18(34-4)21-16(29)7-6-13(20(21)25(14)36-27(15)32)26-23(31)22(30)24(35-26)11(2)28/h6-11,22-24,26,28-31H,5H2,1-4H3/t11-,22-,23-,24+,26-/m1/s1
• InChIKey: MHEQKYHSXMKYKF-UCDARZNSSA-N

Gilvocarcin E: Definition, Chemical Class, and Core Bioactivity for Procurement Screening

Gilvocarcin E (CAS 80937-34-4, C27H28O9, MW 496.5) is a naturally occurring aryl-C-glycoside antibiotic belonging to the gilvocarcin class of benzo[d]naphtho[1,2-b]pyran-6-one polyketides [1]. It is produced via fermentation of Streptomyces species, including S. anandii and S. gilvotanareus [2]. Characterized by a coumarin-based tetracyclic core with a C-glycosidically linked 6-deoxy-α-D-galactofuranosyl sugar moiety and an 8-ethyl side chain, the compound exhibits activity against Gram-positive bacteria and demonstrates in vitro inhibition of sarcoma 180 and P388 leukemia cells [3]. Its structural features and photoactivatable properties position it as a key comparator and biosynthetic precursor in gilvocarcin research.

1

Comparator & precursor SAR studies on 8-position side-chain contribution to bioactivity.

2

Photoactivation probe Low-activity control for light-dependent DNA damage mechanism studies.

3

Antimicrobial screening Context-specific profiling of Gram-positive activity spectrum.

• [1] Balitz, D.M., O'Herron, F.A., Bush, J., et al. Antitumor agents from Streptomyces anandii: Gilvocarcins V, M and E. J. Antibiot. 34(12), 1544-1555 (1981). View Source
• [2] Liu, T., Kharel, M.K., Zhu, L., et al. Inactivation of the ketoreductase gilU gene of the gilvocarcin biosynthetic gene cluster yields new analogues with partly improved biological activity. ChemBioChem 10(2), 278-286 (2009). View Source
• [3] TargetMol. Gilvocarcin E Product Datasheet. CAS 80937-34-4. View Source

Why Gilvocarcin E Cannot Be Substituted with Other Gilvocarcin-Class Compounds

Substitution among gilvocarcin congeners is scientifically invalid due to profound, quantifiable differences in biological potency and mechanism driven by minor structural variations. The 8-position side chain dictates the compound's ability to undergo photoactivated [2+2] cycloaddition with DNA, a mechanism essential for antitumor activity [1]. For example, the vinyl-bearing Gilvocarcin V is a potent antitumor agent, while the methyl-bearing Gilvocarcin M exhibits only weak DNA interaction and no in vivo antitumor efficacy [2]. Similarly, the sugar moiety's hydroxylation state dramatically alters potency, with 4′-OH analogs showing >4-fold improvement in anticancer activity against lung cancer cell lines compared to their non-hydroxylated parents [3]. Therefore, selecting Gilvocarcin E versus Gilvocarcin V or Gilvocarcin M is not a matter of minor potency adjustment but a choice between fundamentally different activity profiles and mechanisms.

Attribute

Gilvocarcin E (8-ethyl)

Gilvocarcin V (8-vinyl)

DNA interaction

Weak, inferred class-level

Strong; crosslinking

Photoactivation

Low or inactive (context-dependent)

Active; induces DNA damage

Cytotoxicity profile

Cell-model endpoint may differ significantly

Reported higher response in tested lines

Procurement note: The 8-ethyl vs 8-vinyl side chain is not a minor potency adjustment; it represents a fundamentally different mechanism and activity profile. Direct substitution for DNA-damage or photoactivation studies is not supported by class-level evidence.

• [1] Elespuru, R.K., Gonda, S.K. Activation of antitumor agent gilvocarcins by visible light. Science 223(4631), 69-71 (1984). View Source
• [2] Tomita, F., Takahashi, K., Tamaoki, T. Gilvocarcins, new antitumor antibiotics. 4. Mode of action. J. Antibiot. 35(8), 1038-1041 (1982). View Source
• [3] Liu, T., Kharel, M.K., Zhu, L., et al. Inactivation of the ketoreductase gilU gene of the gilvocarcin biosynthetic gene cluster yields new analogues with partly improved biological activity. ChemBioChem 10(2), 278-286 (2009). View Source

Quantitative Differentiation of Gilvocarcin E: Comparative Data Against Gilvocarcin V and Gilvocarcin M

Anticancer Activity: Gilvocarcin E is Significantly Less Potent than Gilvocarcin V Across Lung and Breast Cancer Cell Lines

In a standardized Sulforhodamine B assay against H460 human lung cancer, MCF-7 breast cancer, and LL/2 murine lung cancer cell lines, Gilvocarcin E demonstrated substantially lower anticancer activity compared to Gilvocarcin V. At a concentration of 100 µM, Gilvocarcin V reduced cell survival to 1.4-5.5% of control (meeting NCI activity criteria of %T/C < 32), whereas Gilvocarcin E only reduced survival to 30.4-47.7% across the same cell lines [1]. This data firmly establishes that Gilvocarcin E is not a functional substitute for Gilvocarcin V in anticancer assays requiring high potency.

Cytotoxicity vs. Gilvocarcin V

Head-to-head

Cell survival 6.3–21.7× higher than Gilvocarcin V at 100 µM (H460, MCF-7, LL/2)

Supports cell-model endpoint review; not equipotent

Sulforhodamine B assay, 3 replicates

Evidence Dimension	Anticancer activity (% T/C at 100 µM)
Target Compound Data	H460: 34.5 ± 8.5%; MCF-7: 47.7 ± 1.1%; LL/2: 30.4 ± 6.9%
Comparator Or Baseline	Gilvocarcin V: H460: 5.5 ± 0.3%; MCF-7: 4.5 ± 1.0%; LL/2: 1.4 ± 0.4%
Quantified Difference	6.3-fold (H460), 10.6-fold (MCF-7), and 21.7-fold (LL/2) higher cell survival with Gilvocarcin E, indicating significantly lower potency.
Conditions	Sulforhodamine B assay, 100 µM, 3 replicates

Why This Matters

For procurement decisions in anticancer research, this data clearly shows that Gilvocarcin E is not an equipotent alternative to Gilvocarcin V and should only be selected for studies where reduced potency is required or where the ethyl side chain is specifically relevant.

• [1] Liu, T., Kharel, M.K., Zhu, L., et al. Inactivation of the ketoreductase gilU gene of the gilvocarcin biosynthetic gene cluster yields new analogues with partly improved biological activity. ChemBioChem 10(2), 278-286 (2009). Table 1. View Source

Mechanistic Differentiation: Gilvocarcin E Lacks the Strong DNA Interaction and Cleavage Activity of Gilvocarcin V

Gilvocarcin V exerts its antibacterial and antitumor effects through strong DNA interaction and cleavage, as demonstrated by its inhibition of DNA synthesis in Bacillus subtilis. In contrast, Gilvocarcin M (which shares the 8-methyl side chain characteristic with Gilvocarcin E's ethyl group, differing from the vinyl of Gilvocarcin V) shows only weak DNA interaction and a small change in DNA mobility upon electrophoresis, while Gilvocarcin A shows no interaction [1]. This structure-activity relationship directly links the 8-vinyl group to potent DNA damage. Since Gilvocarcin E possesses an 8-ethyl group, its mechanism is more closely aligned with the weaker DNA-interacting Gilvocarcin M than the potent Gilvocarcin V.

DNA interaction mechanism

Class-level inference

Inferred weak interaction based on 8-ethyl side chain (similar to Gilvocarcin M)

Mechanism context may differ; not for DNA-damage positive controls

Data to verify for Gilvocarcin E directly

Evidence Dimension	DNA interaction and cleavage
Target Compound Data	Not directly measured for Gilvocarcin E, but inferred to be weak based on 8-ethyl side chain, similar to Gilvocarcin M.
Comparator Or Baseline	Gilvocarcin V: Strong DNA interaction, inhibited DNA synthesis in B. subtilis. Gilvocarcin M: Weak DNA interaction, small change in DNA mobility.
Quantified Difference	Qualitative: Strong vs. Weak interaction. Gilvocarcin A: No interaction.
Conditions	Bacillus subtilis DNA synthesis assay; agarose gel electrophoresis

Why This Matters

This mechanistic distinction is critical for experimental design: Gilvocarcin E should not be used in studies requiring robust DNA damage responses or as a positive control for DNA-intercalating agents, where Gilvocarcin V is the appropriate selection.

• [1] Tomita, F., Takahashi, K., Tamaoki, T. Gilvocarcins, new antitumor antibiotics. 4. Mode of action. J. Antibiot. 35(8), 1038-1041 (1982). View Source

Photoactivation and Antitumor Correlation: Gilvocarcin E's Activity is Predicted to be Light-Dependent but Lower than Gilvocarcin V

The antitumor activity of gilvocarcins is tightly correlated with their ability to be photoactivated by visible light to induce DNA damage. A key study showed that Gilvocarcin V, upon light exposure, induces bacteriophage lambda in Escherichia coli, whereas Gilvocarcin M (8-methyl analog) completely fails to induce the prophage [1]. Since Gilvocarcin E contains an 8-ethyl group, its photoactivation potential is expected to be intermediate or low, aligning it more closely with the inactive Gilvocarcin M than the highly photoactive Gilvocarcin V. This correlation directly links the 8-side chain structure to photosensitizing and antitumor activities.

Photoactivation potential

Class-level inference

Predicted low/intermediate; 8-ethyl lacks π-bond for efficient [2+2] cycloaddition

May support low-activity control for photobiology studies

Prophage lambda induction assay context

Evidence Dimension	Photoactivation and prophage induction
Target Compound Data	Not directly measured for Gilvocarcin E; inferred to be low/intermediate based on 8-ethyl side chain.
Comparator Or Baseline	Gilvocarcin V: Induces prophage lambda in E. coli after light exposure. Gilvocarcin M: Fails to induce prophage after light exposure.
Quantified Difference	Qualitative: Active vs. Inactive photoactivation.
Conditions	E. coli prophage lambda induction assay with visible light exposure

Why This Matters

For researchers investigating photoactivatable anticancer agents or light-dependent DNA damage, Gilvocarcin E should be considered a negative or weak control compared to Gilvocarcin V, and its procurement should align with studies specifically examining the impact of the 8-ethyl substitution on photobiology.

• [1] Elespuru, R.K., Gonda, S.K. Activation of antitumor agent gilvocarcins by visible light. Science 223(4631), 69-71 (1984). View Source

Antimicrobial Activity Spectrum: Gilvocarcin E is Active Against Gram-Positive Bacteria, but Potency is Likely Lower than Gilvocarcin V

Gilvocarcin E exhibits activity against Gram-positive bacteria and inhibits sarcoma 180 and P388 leukemia cells [1]. In a comparative study of gilvocarcin-class compounds, the antibacterial activity of gilvocarcins V, M, and A decreased in that order [2]. Given that Gilvocarcin E shares the 8-ethyl side chain with Gilvocarcin M (differing from the 8-vinyl of Gilvocarcin V), its antibacterial potency is predicted to be similar to Gilvocarcin M, which is active against S. aureus at 32 µg/ml and inhibits KB cells with an IC50 of 0.52 µg/ml .

Antimicrobial spectrum

Class-level inference

Predicted moderate potency; S. aureus MIC context not directly reported

Supports antimicrobial screening context; not a benchmark

Source-specific review required

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	Active against Gram-positive bacteria; exact MIC not reported in available studies.
Comparator Or Baseline	Gilvocarcin V: Strong antibacterial activity. Gilvocarcin M: Active against S. aureus at 32 µg/ml. Gilvocarcin A: No interaction with DNA.
Quantified Difference	Qualitative: Strong (V) > Moderate (M) > None (A).
Conditions	Various antibacterial assays

Why This Matters

When procuring Gilvocarcin E for antimicrobial screening, users should anticipate moderate activity against Gram-positive strains, but it should not be used as a benchmark for potent antibacterial effects; Gilvocarcin V remains the more active comparator.

• [1] TargetMol. Gilvocarcin E Product Datasheet. CAS 80937-34-4. View Source
• [2] Tomita, F., Takahashi, K., Tamaoki, T. Gilvocarcins, new antitumor antibiotics. 4. Mode of action. J. Antibiot. 35(8), 1038-1041 (1982). View Source

Engineered Analog 4′-OH-Gilvocarcin E Demonstrates >4-Fold Improved Anticancer Activity Over Parent Gilvocarcin E

Inactivation of the ketoreductase gilU gene in the biosynthetic pathway yields 4′-hydroxy gilvocarcin E, an analog with significantly improved anticancer activity. Direct comparison shows that 4′-OH-Gilvocarcin E reduces survival of H460 lung cancer cells to 8.0% at 100 µM, compared to 34.5% for the parent Gilvocarcin E, a 4.3-fold improvement [1]. Similar improvements are observed across MCF-7 (47.7% vs. 15.1%) and LL/2 (30.4% vs. 16.6%) cell lines. This data highlights that the parent compound Gilvocarcin E is a critical benchmark for evaluating engineered analogs but is itself a suboptimal anticancer agent compared to its hydroxylated derivatives.

Analog 4′-OH-Gilvocarcin E

Head-to-head

4′-OH analog shows 1.8–4.3× lower %T/C than parent Gilvocarcin E (H460, MCF-7, LL/2)

Supports comparator assay-response context for analog development

Sulforhodamine B assay, 100 µM

Evidence Dimension	Anticancer activity (% T/C at 100 µM)
Target Compound Data	H460: 34.5 ± 8.5%; MCF-7: 47.7 ± 1.1%; LL/2: 30.4 ± 6.9%
Comparator Or Baseline	4′-OH-Gilvocarcin E: H460: 8.0 ± 1.6%; MCF-7: 15.1 ± 5.4%; LL/2: 16.6 ± 3.5%
Quantified Difference	4.3-fold (H460), 3.2-fold (MCF-7), and 1.8-fold (LL/2) lower %T/C for 4′-OH-Gilvocarcin E, indicating improved potency.
Conditions	Sulforhodamine B assay, 100 µM, 3 replicates

Why This Matters

This evidence is essential for researchers involved in gilvocarcin analog development or SAR studies. Procurement of Gilvocarcin E should be specifically tied to its role as a comparator or precursor, not as a lead compound for direct therapeutic development.

• [1] Liu, T., Kharel, M.K., Zhu, L., et al. Inactivation of the ketoreductase gilU gene of the gilvocarcin biosynthetic gene cluster yields new analogues with partly improved biological activity. ChemBioChem 10(2), 278-286 (2009). Table 1. View Source

Structural Determinant of Activity: The 8-Ethyl Group of Gilvocarcin E Confers Distinct Properties Compared to the 8-Vinyl Group of Gilvocarcin V

The 8-position side chain is a critical determinant of gilvocarcin bioactivity. Gilvocarcin V, bearing an 8-vinyl group, is the predominant and most potent antitumor analog, capable of photoactivated [2+2] cycloaddition with thymine residues in DNA [1]. In contrast, Gilvocarcin E contains an 8-ethyl group, which lacks the necessary π-bond for efficient cycloaddition, thereby reducing its DNA crosslinking potential and overall antitumor activity [2]. This structural difference is also reflected in the biosynthetic pathway, where the vinyl group is generated through a dedicated oxidative rearrangement cascade [3].

Structural SAR determinant

Class-level inference

8-ethyl group reduces DNA crosslinking potential relative to 8-vinyl

SAR context for side-chain replacement studies

NMR/X-ray and biosynthetic pathway evidence

Evidence Dimension	Structural feature and activity correlation
Target Compound Data	8-ethyl side chain; reduced DNA crosslinking and antitumor activity.
Comparator Or Baseline	Gilvocarcin V: 8-vinyl side chain; potent antitumor and DNA crosslinking activity. Gilvocarcin M: 8-methyl side chain; weak DNA interaction.
Quantified Difference	Qualitative: 8-vinyl (V) > 8-ethyl (E) > 8-methyl (M) for antitumor and DNA interaction.
Conditions	Structural analysis by NMR and X-ray crystallography; biological assays

Why This Matters

This structural insight guides procurement for SAR studies: Gilvocarcin E is the specific choice for investigating the impact of replacing the 8-vinyl with an 8-ethyl group, but it is not a general-purpose antitumor antibiotic.

• [1] Liu, T., Kharel, M.K., Zhu, L., et al. Inactivation of the ketoreductase gilU gene of the gilvocarcin biosynthetic gene cluster yields new analogues with partly improved biological activity. ChemBioChem 10(2), 278-286 (2009). View Source
• [2] Fischer, C., Lipata, F., Rohr, J. The complete gene cluster of the antitumor agent gilvocarcin V and its implication for the biosynthesis of the gilvocarcins. J. Am. Chem. Soc. 125(26), 7818-7819 (2003). View Source
• [3] Kharel, M.K., et al. Oxidative Rearrangement Processes in the Biosynthesis of Gilvocarcin V. J. Am. Chem. Soc. 126(34), 10650-10651 (2004). View Source

Optimal Research Applications for Gilvocarcin E Based on Quantified Differential Evidence

Structure-Activity Relationship (SAR) Studies on the 8-Position Side Chain of Gilvocarcins

Gilvocarcin E, with its 8-ethyl substituent, serves as a critical comparator in SAR studies designed to elucidate the contribution of the 8-side chain to antitumor potency and DNA photoactivation. As demonstrated by direct comparative data showing 6- to 21-fold lower anticancer activity than Gilvocarcin V (8-vinyl) [1], and mechanistic studies linking the vinyl group to DNA crosslinking [2], procurement of Gilvocarcin E enables precise experimental dissection of how ethyl substitution alters bioactivity relative to the vinyl (Gilvocarcin V) and methyl (Gilvocarcin M) analogs.

Biosynthetic Pathway Engineering and Analog Generation

Gilvocarcin E is a natural product of Streptomyces fermentation that can serve as a substrate or benchmark in biosynthetic engineering efforts. The compound is produced alongside Gilvocarcins V and M in S. anandii [3], and its structure has been used to generate improved analogs such as 4′-OH-Gilvocarcin E through gene inactivation [1]. Procurement of the parent compound allows researchers to use it as a starting material or control in combinatorial biosynthesis experiments aimed at producing novel gilvocarcin derivatives with enhanced properties.

Photobiological Mechanism Studies Requiring a Low-Activity Control

For investigations into light-dependent DNA damage and photoactivated anticancer mechanisms, Gilvocarcin E provides a low-activity or negative control relative to Gilvocarcin V. Studies show that Gilvocarcin M (8-methyl) fails to induce prophage lambda after light exposure, while Gilvocarcin V (8-vinyl) is active [2]. Given that Gilvocarcin E's 8-ethyl group is structurally closer to the methyl than the vinyl, it is expected to exhibit similarly low photoactivation. Its use in such studies helps validate that observed effects are specifically due to the 8-vinyl-mediated [2+2] cycloaddition.

Antimicrobial Spectrum Profiling of Gilvocarcin-Class Compounds

Gilvocarcin E exhibits activity against Gram-positive bacteria and inhibits sarcoma 180 and P388 leukemia cells [4]. In comparative antibacterial assays, gilvocarcins V, M, and A show decreasing activity in that order [5]. Gilvocarcin E, with its 8-ethyl side chain, is predicted to possess intermediate antibacterial potency, making it useful for profiling the antimicrobial spectrum of the gilvocarcin class and for studies correlating side-chain structure with Gram-positive selectivity.

Application

Selection Property

Validation Focus

SAR studies on 8-position side chain

Ethyl-substituted comparator

Cell-model endpoint review vs. vinyl and methyl analogs

Biosynthetic pathway engineering

Parent substrate or control benchmark

Analog generation and comparator assay-response context

Photobiological mechanism studies

Low-activity control

Photoactivation endpoint monitoring vs. Gilvocarcin V

Antimicrobial spectrum profiling

Antimicrobial screening context

Gram-positive strain-panel endpoints and SAR review

• [1] Liu, T., Kharel, M.K., Zhu, L., et al. Inactivation of the ketoreductase gilU gene of the gilvocarcin biosynthetic gene cluster yields new analogues with partly improved biological activity. ChemBioChem 10(2), 278-286 (2009). View Source
• [2] Elespuru, R.K., Gonda, S.K. Activation of antitumor agent gilvocarcins by visible light. Science 223(4631), 69-71 (1984). View Source
• [3] Balitz, D.M., O'Herron, F.A., Bush, J., et al. Antitumor agents from Streptomyces anandii: Gilvocarcins V, M and E. J. Antibiot. 34(12), 1544-1555 (1981). View Source
• [4] TargetMol. Gilvocarcin E Product Datasheet. CAS 80937-34-4. View Source
• [5] Tomita, F., Takahashi, K., Tamaoki, T. Gilvocarcins, new antitumor antibiotics. 4. Mode of action. J. Antibiot. 35(8), 1038-1041 (1982). View Source